Cas no 91358-96-2 (4-Mercaptobenzaldehyde)

4-Mercaptobenzaldehyde is a versatile aromatic thiol-aldehyde compound with the molecular formula C₇H₆OS. It features both a reactive thiol (–SH) and an aldehyde (–CHO) functional group, making it valuable in organic synthesis, coordination chemistry, and material science applications. The thiol group enables strong binding to metal surfaces, facilitating its use in self-assembled monolayers (SAMs) and nanoparticle functionalization. Meanwhile, the aldehyde group offers a site for further derivatization, such as condensation or nucleophilic addition reactions. Its dual functionality makes it particularly useful in cross-coupling reactions, ligand design, and polymer modification. The compound is typically handled under inert conditions due to its sensitivity to oxidation.

4-Mercaptobenzaldehyde structure

Product Name:4-Mercaptobenzaldehyde

CAS No:91358-96-2

MF:C₇H₆OS

MW:138.186940670013

CID:996325

PubChem ID:10920578

Update Time:2025-08-05

4-Mercaptobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Mercaptobenzaldehyde
- 4-Mercaptobenzaldehy
- 4-sulfanylbenzaldehyde
- 4-mercaprobenzaldehyde
- 4-Mercapto-benzaldehyd
- p-Mercapto-benzaldehyd
- BCP33743
- EN300-673696
- DTXSID80448284
- CS-0528525
- SCHEMBL498872
- p-mercapto-benzaldehyde
- NRLPPGBADQVXSJ-UHFFFAOYSA-N
- p-mercaptobenzaldehyde
- 4-mercapto-benzaldehyde
- Formylbenzenethiol
- Benzaldehyde, 4-mercapto-
- AKOS006275726
- Z1198150788
- 91358-96-2
- 4-Sulfanylbenzaldehyde;Benzaldehyde, 4-mercapto-
- G76596
- Inchi： 1S/C7H6OS/c8-5-6-1-3-7(9)4-2-6/h1-5,9H
- InChI Key： NRLPPGBADQVXSJ-UHFFFAOYSA-N
- SMILES： SC1C=CC(C=O)=CC=1

Computed Properties

Exact Mass: 138.01400
Monoisotopic Mass: 138.01393598g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 95.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 18.1Å²

Experimental Properties

Density: 1.215
Boiling Point: 257.061 °C at 760 mmHg
Flash Point: 109.267 °C
PSA: 55.87000
LogP: 1.78780

4-Mercaptobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M225160-100mg	4-Mercaptobenzaldehyde	91358-96-2		100mg	$ 234.00	2023-09-07
TRC	M225160-1g	4-Mercaptobenzaldehyde	91358-96-2		1g	$ 1777.00	2023-09-07
eNovation Chemicals LLC	Y1238731-100mg	4-Mercaptobenzaldehyde	91358-96-2	95%	100mg	$3100	2024-06-07
Enamine	EN300-673696-0.05g	4-sulfanylbenzaldehyde	91358-96-2	95%	0.05g	$285.0	2023-03-11
Enamine	EN300-673696-0.1g	4-sulfanylbenzaldehyde	91358-96-2	95%	0.1g	$426.0	2023-03-11
Enamine	EN300-673696-0.25g	4-sulfanylbenzaldehyde	91358-96-2	95%	0.25g	$607.0	2023-03-11
Enamine	EN300-673696-0.5g	4-sulfanylbenzaldehyde	91358-96-2	95%	0.5g	$959.0	2023-03-11
Enamine	EN300-673696-1.0g	4-sulfanylbenzaldehyde	91358-96-2	95%	1g	$0.0	2023-06-07
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Enamine	EN300-673696-5.0g	4-sulfanylbenzaldehyde	91358-96-2	95%	5.0g	$3562.0	2023-03-11